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Compound of Interest

Compound Name: Lithium metaborate dihydrate
CAS No.: 15293-74-0
Cat. No.: B090802
Get Quote
. J

This guide provides an in-depth exploration of lithium metaborate dihydrate (CAS No. 15293-
74-0), a versatile inorganic salt with significant applications across various scientific disciplines.
From its fundamental chemical properties to its critical role in sample preparation for elemental
analysis, this document serves as a technical resource for researchers, scientists, and
professionals in drug development and material science.

Core Chemical and Physical Properties

Lithium metaborate dihydrate (LiBO2-2H20) is a white crystalline powder.[1] It is a hydrated
form of lithium metaborate, with a molecular weight of 85.78 g/mol .[1][2][3] This compound is
valued for its efficacy as a fluxing agent in the production of specialty glasses and ceramics,
where it lowers the melting point of silica.[1]

Table 1: Key Properties of Lithium Metaborate Dihydrate
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Property Value Source(s)
CAS Number 15293-74-0 (1102131141
Molecular Formula LiBO2:2H20 [1][2][4]
Molecular Weight 85.78 g/mol [1112][3]
Appearance White crystalline powder [1]

Melting Point (Anhydrous) 849 °C [5][6]
Density (Anhydrous) 2.223 g/cm3 [5]
Solubility in Water 2.57 g/100 mL (20 °C) [5]

Applications in Research and Development

Lithium metaborate dihydrate's utility spans several high-tech fields:

o Analytical Chemistry: It is a crucial reagent in sample preparation for techniques like X-ray
fluorescence (XRF), atomic absorption spectroscopy (AAS), and inductively coupled plasma
(ICP) analysis.[5][7] Its ability to dissolve a wide range of acidic oxides makes it an excellent
flux for creating homogeneous glass beads from geological and industrial samples, thereby
eliminating matrix effects and improving analytical accuracy.[5][7][8]

o Materials Science: In the manufacturing of glass and ceramics, it acts as a flux to reduce
melting temperatures and enhance the mechanical properties and clarity of the final
products.[1]

o Battery Technology: Due to its lithium content, it is being explored in the development of
advanced battery materials.[1]

o Pharmaceutical Applications: It serves as a stable source of lithium in the synthesis of certain
pharmaceutical compounds, particularly those used for mood stabilization.[1]

Experimental Protocol: Sample Preparation for
Elemental Analysis via Borate Fusion
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The following protocol details the use of lithium metaborate as a flux for the preparation of a

solid sample for XRF analysis. This self-validating system ensures complete dissolution and

homogeneity, which are critical for accurate results.

Objective: To prepare a homogeneous glass disc from a silicate rock sample for major and

trace element analysis by XRF.

Materials:

Lithium metaborate (anhydrous is preferred for fusion)

Sample (e.g., powdered silicate rock), pre-ignited to determine loss on ignition (LOI)
Platinum-5% gold crucible

Platinum-5% gold casting dish

Fusion apparatus (e.g., automated fluxer)

Vortex mixer

Precision balance (+0.0001 g)

Methodology:

Sample and Flux Weighing: Accurately weigh 1.0000 g of the pre-ignited sample powder and
5.0000 g of lithium metaborate flux into a clean, dry weighing boat. The 1:5 sample-to-flux
ratio is a common starting point, but may require optimization depending on the sample
matrix.

Homogenization: Transfer the weighed sample and flux to the platinum crucible. Thoroughly
mix the powders using a vortex mixer for at least 60 seconds to ensure a homogeneous
mixture. This step is critical to prevent undissolved sample particles in the final glass bead.

Fusion: Place the crucible into the fusion apparatus. The fusion program should be
optimized, but a typical program involves:

o Heating to 1050 °C over 5 minutes.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090802?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Holding at 1050 °C for 10 minutes with agitation to ensure complete dissolution of the
sample.

e Casting: Pour the molten mixture into the pre-heated platinum casting dish.

e Cooling: Allow the disc to cool under controlled conditions to prevent cracking. Many
automated systems have a built-in cooling phase.

 Inspection and Analysis: The resulting glass disc should be transparent, homogeneous, and
free of cracks or bubbles. It is now ready for XRF analysis.

Preparation Fusion Process Finalization
Transfer to Crucible
1. Weigh Sample & Flux 2. Homogenize (3 Heat to 1osovc)—>6 Agitate & Dissolve |{-2our Molten Glass (5 Castinto MOICD—>(6. Controlled Cooling)—> 7. XRF Analysis

Click to download full resolution via product page
Caption: Workflow for sample preparation using lithium metaborate fusion.

Safety and Handling

Lithium metaborate dihydrate is considered hazardous. It can be harmful if swallowed,
inhaled, or comes into contact with skin, and it can cause serious eye damage.[9][10]

Precautionary Measures:
e Always handle in a well-ventilated area.[11]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.[9][11]

» Avoid creating dust.[11]

e Store in a cool, dry place in a tightly sealed container.[11][12]
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In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet
(SDS) for detailed first-aid measures.[9][11]

Conclusion

Lithium metaborate dihydrate is a compound of significant industrial and scientific
importance. Its role as a flux in analytical chemistry is particularly noteworthy, enabling
accurate and precise elemental analysis of a wide variety of materials. Understanding its
properties, applications, and safe handling procedures is essential for any researcher or
scientist working with this versatile chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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